Cas no 1804937-36-7 (2,3-Dibromo-4-(difluoromethoxy)toluene)

• Product Name: 2,3-Dibromo-4-(difluoromethoxy)toluene
• CAS No: 1804937-36-7
• MF: C₈H₆Br₂F₂O
• MW: 315.93744802475
• CID: 5004428
• Update Time: 2025-05-20

2,3-Dibromo-4-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethoxy)toluene

• Inchi： 1S/C8H6Br2F2O/c1-4-2-3-5(13-8(11)12)7(10)6(4)9/h2-3,8H,1H3
• InChI Key： MGFOGBDHOBBLFX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Dibromo-4-(difluoromethoxy)toluene

Comprehensive Overview of 2,3-Dibromo-4-(difluoromethoxy)toluene (CAS No. 1804937-36-7): Properties, Applications, and Industry Insights

2,3-Dibromo-4-(difluoromethoxy)toluene (CAS No. 1804937-36-7) is a halogenated aromatic compound gaining attention in advanced chemical research and industrial applications. Its unique molecular structure, featuring dibromo and difluoromethoxy functional groups, makes it a versatile intermediate in organic synthesis. This compound is particularly valued for its role in pharmaceuticals, agrochemicals, and specialty materials, where precise halogenation is critical for performance enhancement.

In recent years, the demand for fluorinated and brominated compounds has surged due to their exceptional stability and reactivity. Researchers are actively exploring 2,3-Dibromo-4-(difluoromethoxy)toluene for its potential in drug discovery, especially in modulating bioavailability and metabolic resistance. The difluoromethoxy group, in particular, is a hotspot in medicinal chemistry, as it often improves lipophilicity and membrane permeability—key factors in modern drug design.

From an industrial perspective, CAS No. 1804937-36-7 is increasingly used in the development of high-performance materials. Its incorporation into polymers and coatings enhances thermal stability and flame retardancy, addressing growing safety regulations in electronics and construction. Companies are also investigating its utility in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where halogenated aromatics contribute to optimal electron transport properties.

Environmental and regulatory considerations are pivotal in the adoption of 2,3-Dibromo-4-(difluoromethoxy)toluene. While halogenated compounds face scrutiny, this molecule’s balanced bromine-fluorine ratio offers a compromise between efficacy and environmental impact. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption—a response to the industry’s push for sustainable practices.

For researchers and procurement specialists, understanding the spectroscopic data (NMR, IR, MS) and storage conditions of CAS No. 1804937-36-7 is essential. Proper handling ensures consistency in experimental and production outcomes. Additionally, patents and literature referencing this compound highlight its expanding role in cross-coupling reactions, a trend aligned with the rise of catalytic methodologies in organic synthesis.

Looking ahead, 2,3-Dibromo-4-(difluoromethoxy)toluene is poised to play a key role in next-generation technologies. Its synergy with AI-driven molecular modeling tools accelerates discovery cycles, while industry collaborations focus on scalable production. As global markets prioritize innovation, this compound exemplifies how tailored halogenation can unlock novel solutions across sectors—from life sciences to advanced manufacturing.